Cas no 423736-96-3 (1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine)

• Product Name: 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine
• CAS No: 423736-96-3
• MF: C₁₆H₁₈ClNO₂
• MW: 291.772623538971
• CID: 928045
• PubChem ID: 2063940
• Update Time: 2025-05-19

1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-chlorobenzyl)(3,4-dimethoxybenzyl)amine(SALTDATA: HBr)
• 1-(3-chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine
• 1-(3-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]methanamine
• N-(3-Chlorobenzyl)-1-(3,4-dimethoxyphenyl)methanamine
• AC1M15EI
• BBL018608
• CBMicro_038413
• CTK4I6109
• MolPort-002-085-368
• Oprea1_593442
• STK128267
• CS-0327371
• EU-0041344
• DTXSID30366383
• N-(3-chlorobenzyl)(3,4-dimethoxyphenyl)methanamine
• DB-189706
• [(3-CHLOROPHENYL)METHYL][(3,4-DIMETHOXYPHENYL)METHYL]AMINE
• AK-968/15361949
• AKOS001647436
• CHEMBRDG-BB 5947140
• 423736-96-3
• (3-CHLOROBENZYL)(3,4-DIMETHOXYBENZYL)AMINE
• BIM-0038414.P001
• 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine

• MDL： MFCD02107044
• Inchi： 1S/C16H18ClNO2/c1-19-15-7-6-13(9-16(15)20-2)11-18-10-12-4-3-5-14(17)8-12/h3-9,18H,10-11H2,1-2H3
• InChI Key： FCTFPEAPJBUBCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 291.10300
• Monoisotopic Mass: 291.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 398.2±37.0 °C at 760 mmHg
• Flash Point: 194.6±26.5 °C
• PSA: 30.49000
• LogP: 4.03790
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine

Professional Introduction to Compound with CAS No 423736-96-3 and Product Name: 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine

The compound with the CAS number 423736-96-3 and the product name 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a benzylamine core substituted with a 3-chlorophenyl group and a 3,4-dimethoxybenzyl moiety, which contributes to its distinct chemical behavior and biological activity.

In recent years, there has been a growing interest in the development of novel pharmacological agents that target specific biological pathways associated with various diseases. The compound 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine has been extensively studied for its potential role in modulating these pathways. Specifically, research has indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammation, pain, and neurodegenerative disorders. This makes it a promising candidate for further investigation in the development of therapeutic agents.

The structural features of 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine contribute to its unique pharmacological profile. The presence of the 3-chlorophenyl group enhances its binding affinity to specific targets, while the 3,4-dimethoxybenzyl moiety provides additional metabolic stability. These characteristics make it an attractive scaffold for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

Recent studies have demonstrated that derivatives of benzylamine compounds, including 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine, can exhibit significant therapeutic benefits. For instance, research has shown that these compounds can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme crucial in the production of prostaglandins that mediate inflammation and pain. By targeting COX-2, these compounds may offer a novel approach to managing chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

Moreover, the compound has shown promise in preclinical studies as a potential treatment for neurodegenerative diseases. The ability of 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine to interact with specific neural receptors suggests that it could modulate pathways involved in conditions like Alzheimer's disease and Parkinson's disease. These findings are particularly encouraging given the increasing prevalence of neurodegenerative disorders worldwide.

The synthesis of 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine involves a series of well-established organic reactions that highlight its accessibility for further chemical modification. Researchers have explored various synthetic routes to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic strategies not only facilitate the production of the compound but also provide a framework for developing related derivatives with enhanced pharmacological properties.

In conclusion, the compound with CAS number 423736-96-3 and product name 1-(3-Chlorophenyl)-N-(3,4-dimethoxybenzyl)methanamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activity make it a promising candidate for further investigation in drug discovery and development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing various human health challenges.